![molecular formula C17H15FN4O3 B2567806 N-[cyano(2-fluorophenyl)methyl]-3-[(2-nitrophenyl)amino]propanamide CAS No. 1280923-97-8](/img/structure/B2567806.png)
N-[cyano(2-fluorophenyl)methyl]-3-[(2-nitrophenyl)amino]propanamide
Overview
Description
Scientific Research Applications
Metabolism and Detection
Studies involving compounds with similar structures to N-[cyano(2-fluorophenyl)methyl]-3-[(2-nitrophenyl)amino]propanamide, like flutamide and its metabolites, highlight the importance of understanding drug metabolism for safety and efficacy. For instance, the detection of new N-oxidized metabolites of flutamide in human liver microsomes and urine of prostate cancer patients emphasizes the critical role of metabolite profiling in identifying potential toxicities and therapeutic effects (Goda et al., 2006).
Pharmacokinetics
Research on the pharmacokinetics and metabolism of selective androgen receptor modulators (SARMs) provides insights into the ideal pharmacokinetic characteristics for preclinical studies. The comprehensive metabolic profiling of such compounds in animal models aids in understanding their absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development (Wu et al., 2006).
Synthetic Methods
The synthesis and functionalization of complex organic molecules are essential for creating novel therapeutic agents. Studies on the synthesis of related compounds demonstrate the versatility of organic synthesis in generating molecules with potential biological activities. For example, the synthesis of 2-Fluoro-5-nitrobenzonitrile and the investigation of its reactions with amines provide valuable information on creating derivatives with specific functional groups (Wilshire, 1967).
Future Directions
The future directions for research and development involving “N-[cyano(2-fluorophenyl)methyl]-3-[(2-nitrophenyl)amino]propanamide” would depend on various factors, including the findings of previous studies, the current state of knowledge in the field, and the specific goals of the researchers or developers .
properties
IUPAC Name |
N-[cyano-(2-fluorophenyl)methyl]-3-(2-nitroanilino)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN4O3/c18-13-6-2-1-5-12(13)15(11-19)21-17(23)9-10-20-14-7-3-4-8-16(14)22(24)25/h1-8,15,20H,9-10H2,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWHUPKODZBAYBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C#N)NC(=O)CCNC2=CC=CC=C2[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[cyano(2-fluorophenyl)methyl]-3-[(2-nitrophenyl)amino]propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-([1,1'-biphenyl]-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide](/img/structure/B2567725.png)
![3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-7-[(naphthalen-1-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2567726.png)
![1-[2-[(2-Tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)amino]-2-oxoacetyl]piperidine-4-carboxamide](/img/structure/B2567730.png)
![N-[2-Hydroxy-2-(2-methylphenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide](/img/structure/B2567732.png)
![N-(benzo[d]thiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide](/img/structure/B2567733.png)
![2-[(4-Fluorobenzyl)amino]-1-phenylethanol](/img/structure/B2567746.png)